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Compound of Interest

Compound Name: Disperse Red 60
CAS No.: 70956-30-8
Cat. No.: B3428950
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of C.I. Disperse Red 60
in various polyester blends, including 100% polyester, polyester/cotton, polyester/spandex, and
polyester/nylon. The performance is benchmarked against a common alternative, C.I. Disperse
Red 73, to offer a clear perspective on its suitability for different applications. The information
presented is supported by experimental data and standardized testing protocols.

Comparative Performance Data

The following tables summarize the key performance indicators of Disperse Red 60 and
Disperse Red 73 on different polyester blend fabrics. The data is based on standardized 1ISO
testing methods to ensure comparability.

Table 1: Fastness Properties on 100% Polyester
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Property Test Method Disperse Red 60 Disperse Red 73
Light Fastness ISO 105-B02 6
Washing Fastness
ISO 105-C06 4-5 4-5
(Color Change)
Washing Fastness
ISO 105-C06 4-5 4-5

(Staining)

Sublimation Fastness

ISO 105-P01 (180°C,

30s)

Source: Data compiled from various supplier technical datasheets.

Table 2: Wash Fastness of Disperse Red 60 on Polyester/Spandex Blends at Different Dyeing

Temperatures
Stainin
Stainin  Stainin . . g- . Stainin
. Color Stainin  Stainin Stainin
Dyeing g- g- Polya g-
Chang g- g- . g-
Temp. Polyes Spand . mide Acetat
Wool Acrylic Cotton
ter ex (Nylon e
)
90°C 5 4-5 2 3-4 3 2-3 3-4 3-4
100°C 4-5 4 3 3-4 3 3 3-4 3-4
110°C 4-5 4 3 3-4 3-4 3 4 3-4
120°C 4 4 3-4 4 3-4 3-4 4 4
130°C 4 4 4 4 4 4 4-5 4

Source: Adapted from a study on low-temperature dyeing of chemically modified PET/Spandex

blends.[1]

Table 3: Expected Performance on Other Polyester Blends (Qualitative)
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Blend

Property

Disperse Red 60

General
Considerations

Polyester/Cotton

Wash Fastness

Good to Excellent

Staining on the cotton
portion can be a
concern and often
requires a separate
reactive dyeing step
for the cotton to
achieve optimal

fastness.[2]

Light Fastness

Excellent

The polyester
component generally
exhibits high light

fastness.

Polyester/Nylon

Wash Fastness

Moderate

Disperse dyes can
stain nylon, and the
wet fastness on the
nylon component is
often not ideal. A two-
bath dyeing process is

common.[3]

Light Fastness

Good

Light fastness on the
nylon portion may be
lower than on the

polyester.[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below, based on

internationally recognized standards.

Light Fastness Test (ISO 105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (D65).
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Apparatus: A xenon arc lamp apparatus with a stable light source and filter system to
simulate the spectral distribution of daylight.

Specimen Preparation: A specimen of the dyed textile is mounted on a card.

Procedure: The specimen, along with a set of blue wool references (ISO 105-B01), is
exposed to the xenon arc lamp under controlled conditions of temperature and humidity.

Evaluation: The change in color of the test specimen is assessed by comparing it with the
fading of the blue wool references. The light fastness is rated on a scale of 1 (very low) to 8
(very high).

Wash Fastnhess Test (ISO 105-C06)

This test evaluates the resistance of the color of textiles to domestic and commercial
laundering procedures.

Apparatus: A suitable wash fastness tester (e.g., Launder-Ometer) with stainless steel
containers and balls.

Specimen Preparation: A specimen of the dyed fabric is sewn together with a multi-fiber
adjacent fabric (containing wool, acrylic, polyester, nylon, cotton, and acetate).

Procedure: The composite specimen is placed in a container with a specified detergent
solution and stainless steel balls. The container is then agitated in the wash fastness tester
at a specified temperature and for a set duration (e.g., 40°C for 30 minutes for test A2S).

Evaluation: After washing, rinsing, and drying, the change in color of the specimen and the
staining of each fiber in the multi-fiber strip are assessed using grey scales (rated from 1 for
high change/staining to 5 for no change/staining).

Sublimation Fastness Test (ISO 105-P01)

This method assesses the resistance of the color of textiles to the action of dry heat, as in
processes like calendering or heat-setting.

» Apparatus: A heating device capable of maintaining a specified temperature with controlled
pressure.
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e Specimen Preparation: A specimen of the dyed textile is placed between two undyed
adjacent fabrics.

e Procedure: The composite specimen is placed in the heating device at a specified
temperature (e.g., 180°C) and pressure for a set time (e.g., 30 seconds).

» Evaluation: The change in color of the specimen and the staining of the adjacent fabrics are
evaluated using the grey scales.

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships in the
performance evaluation of Disperse Red 60.
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Specimen Preparation Evaluation
Sew to Multi-fiber Fabric

Start: Dyed Fabric Sample H Cut 10x4 cm Specimen }—» Assess Staining on
Multi-fiber (Grey Scale 1-5)
\ Washing Procedure (SO 105-C06)

N Place Specimen, Solution, Agitate at Assess Color Change
Prepare Detergent Solution =" ¢ "i0./'Balls in Container | | Specified Temp & Time (Grey Scale 1-5)

End: Fastness Rating

Rinse and Dry Specimen

Disperse Red 60
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Polyester Blends
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Key Performance Fa

e
Sublimation Fastness Light Fastness

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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